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Compound of Interest

1,1-Diethoxy-N,N-
Compound Name: , ,
dimethylmethanamine

Cat. No.: B195914

An In-depth Technical Guide to N,N-
Dimethylformamide Diethyl Acetal

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of N,N-
dimethylformamide diethyl acetal (DMF-DEA). It includes detailed information on its structure,
reactivity, and applications in organic synthesis, along with experimental protocols and safety
considerations.

Introduction

N,N-Dimethylformamide diethyl acetal, also known as 1,1-diethoxy-N,N-
dimethylmethanamine, is a versatile and reactive organic reagent. Its unique structure,
featuring a central carbon atom bonded to a dimethylamino group and two ethoxy groups,
imparts a dual reactivity profile, making it a valuable tool for formylation and alkylation
reactions.[1] It serves as a milder alternative to traditional Vilsmeier reagents in many
applications.[2] This document aims to be a comprehensive resource for professionals utilizing
DMF-DEA in research and development.

Physical and Chemical Properties
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N,N-Dimethylformamide diethyl acetal is a colorless to light yellow liquid with an amine-like
odor.[1] It is soluble in a variety of inert organic solvents.[3] Key physical and chemical
properties are summarized in the table below.

Property Value Reference(s)
Molecular Formula C7H17NO:2

Molecular Weight 147.22 g/mol

CAS Number 1188-33-6

Appearance Colorless to light yellow liquid [1]

Boiling Point 130-133 °C

Density 0.859 g/mL at 25 °C

Refractive Index (n20/D) 1.400

Flash Point 28 °C (82.4 °F) - closed cup

- Soluble in most organic
Solubility _ ) [4115]
solvents; hydrolyzes in water.

Spectroscopic Data

The structural identity of N,N-dimethylformamide diethyl acetal can be confirmed by various
spectroscopic technigues.

Spectroscopic Data

1H NMR [6]
13C NMR [7]
IR (5]

Chemical Properties and Reactivity
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N,N-Dimethylformamide diethyl acetal is a reactive compound primarily used as a formylating
and alkylating agent in organic synthesis. Its reactivity stems from the electrophilic nature of the
central carbon atom and the ability of the ethoxy groups to act as leaving groups.

Hydrolysis

N,N-Dimethylformamide diethyl acetal is sensitive to moisture and readily undergoes hydrolysis
in the presence of water, particularly under acidic conditions, to form N,N-dimethylformamide
and ethanol.[4][5] This reaction is a typical acetal hydrolysis.

N,N-Dimethylformamide

N,N-Dimethylformamide Ethanol (2 eq.)
H20 (H* catalyst)
Active Methylene
Compound (e.g., Ketone)
Enamine Sl P Dimethylamine + Ethanol

/

N,N-Dimethylformamide
diethyl acetal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of N,N-
dimethylformamide diethyl acetal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195914#physical-and-chemical-properties-of-n-n-
dimethylformamide-diethyl-acetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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